(5Z)-3-allyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C26H25N3O2S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H25N3O2S2/c1-4-13-28-25(30)23(33-26(28)32)16-19-17-29(20-9-7-6-8-10-20)27-24(19)22-12-11-21(15-18(22)3)31-14-5-2/h4,6-12,15-17H,1,5,13-14H2,2-3H3/b23-16-
• InChI Key: GPOCDPWLIODUHP-KQWNVCNZSA-N
• Isomeric SMILES: CCCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC=C)C4=CC=CC=C4)C
• Canonical SMILES: CCCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC=C)C4=CC=CC=C4)C

Description

(5Z)-3-allyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a potent and selective small molecule inhibitor of Src kinase, a non-receptor tyrosine kinase involved in signal transduction pathways that regulate cell proliferation, differentiation, and survival. This compound acts by competitively binding to the ATP-binding site of the Src kinase domain, thereby suppressing its phosphorylation activity and downstream signaling. Researchers utilize this inhibitor to investigate the role of Src in various pathological contexts, including cancer metastasis, invasion, and angiogenesis , as well as in osteoclast function and bone resorption . Its application is crucial for elucidating Src-mediated mechanisms and for validating Src as a therapeutic target in preclinical studies. This product is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound (5Z)-3-allyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a derivative of thiazolidinone, a class of compounds known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Structure and Synthesis

The compound features a thiazolidinone core structure, characterized by a thiazolidine ring with a thioxo group at position 2 and an allyl group at position 3. The incorporation of a pyrazole moiety enhances its biological profile. Recent synthetic approaches have utilized microwave-assisted methods to improve yield and purity, allowing for efficient production of this compound and its analogs .

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. Specifically, compounds similar to (5Z)-3-allyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one have shown promising results against various bacterial strains, including multidrug-resistant Staphylococcus aureus (MRSA) . The minimum inhibitory concentration (MIC) values for related compounds have been reported in the range of 10–50 µg/mL.

Anticancer Activity

Thiazolidinones are recognized for their anticancer potential. Studies have demonstrated that derivatives can inhibit tumor cell proliferation and induce apoptosis in various cancer cell lines. For instance, compounds with structural similarities to the target compound displayed IC50 values ranging from 7.0 to 20.3 µM against human cancer cell lines such as A549 (lung cancer), PC-3 (prostate cancer), and HepG2 (liver cancer) . The mechanism often involves the modulation of cell cycle progression and apoptosis pathways.

Antidiabetic Activity

Thiazolidinones are also known for their antidiabetic effects, primarily through the activation of peroxisome proliferator-activated receptors (PPARs). Compounds featuring modifications at the thiazolidinone scaffold have demonstrated significant glucose-lowering effects in preclinical models . The specific compound under discussion may exhibit similar activity due to its structural characteristics.

Antioxidant Properties

The antioxidant activity of thiazolidinone derivatives contributes to their therapeutic potential by mitigating oxidative stress-related damage. Research has shown that these compounds can scavenge free radicals and enhance endogenous antioxidant defenses .

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of thiazolidinone derivatives:

• Antimicrobial Study : A series of thiazolidinone derivatives were synthesized and tested against MRSA, with one derivative showing superior activity compared to standard antibiotics .
• Anticancer Evaluation : In vitro assays revealed that certain thiazolidinones significantly inhibited the growth of glioblastoma cells, suggesting their potential as anticancer agents .
• Antidiabetic Research : A study reported that specific thiazolidinones enhanced insulin sensitivity in diabetic rat models, indicating their role as potential therapeutic agents for diabetes management .

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Analogs

Compound Name/ID	Substituents on Thiazolidinone Core	Pyrazole/Phenyl Modifications	Key Functional Groups
Target Compound	3-Allyl, 2-thioxo	3-(2-Methyl-4-propoxyphenyl), 1-phenyl	Thioxo, propoxy
(5Z)-3-Hexyl analog	3-Hexyl, 2-thioxo	3-(2-Methyl-4-propoxyphenyl), 1-phenyl	Thioxo, hexyl chain
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl analog	3-Phenyl, 2-thioxo	2-Hydroxybenzylidene (no pyrazole)	Thioxo, hydroxy
(S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene) derivative	3-Phenylpropanoic acid, 2-thioxo	3-(4-Methoxyphenyl), 1H-pyrazole	Thioxo, methoxy, carboxylic acid
(Z)-5-(Substituted benzylidene)-2-thioxothiazolidin-4-one	Variable alkyl/aryl, 2-thioxo	Benzylidene (variable substituents)	Thioxo, diverse substituents

Key Observations :

• The allyl vs. hexyl substitution at position 3 (target vs. ) alters lipophilicity, with the hexyl chain likely increasing membrane permeability.

Physicochemical and Computational Analysis

Crystallography and Conformation

• The thiazolidinone ring in analogs like is planar, with dihedral angles between rings influencing molecular packing (e.g., 79.26° between thiazolidinone and phenyl in ).
• Noncovalent interactions: Hydrogen bonds (e.g., C–H⋯S in ) and π-π stacking stabilize crystal structures, critical for predicting solubility and stability .

Computational Modeling

• Software such as SHELXL and Multiwfn are used for refining crystal structures and analyzing electron density.
• Noncovalent interaction (NCI) analysis reveals regions of steric repulsion and hydrogen bonding, guiding optimization of substituents for target binding.

Preparation Methods

The thiazolidinone core serves as the foundational structure for this compound. Its preparation typically begins with the cyclization of thiosemicarbazide derivatives. A widely cited method involves reacting chloroacetic acid with thiourea under acidic conditions to form 2-iminothiazolidin-4-one, which is subsequently hydrolyzed to yield thiazolidine-2,4-dione (TZD) . This intermediate is alkylated at the nitrogen atom using alkyl halides. For instance, treatment of TZD with allyl bromide in the presence of potassium carbonate in acetone facilitates the introduction of the allyl group at the N3 position, forming 3-allylthiazolidine-2,4-dione .

Key Reaction Conditions:

• Solvent: Acetone or dimethylformamide (DMF)

• Catalyst: Potassium iodide (KI) or potassium carbonate (K₂CO₃)

• Temperature: 50–90°C for 5–12 hours

• Yield: 60–75%

Preparation of the Pyrazole Moiety

The pyrazole component, 3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, is synthesized via a Vilsmeier-Haack reaction. This involves formylation of the corresponding acetophenone hydrazone using phosphorus oxychloride (POCl₃) and DMF. The reaction proceeds at 50–60°C for 4–5 hours, yielding the pyrazole-4-carbaldehyde derivative . Subsequent propoxylation at the 4-position of the phenyl group is achieved by reacting the intermediate with propyl bromide in the presence of a base such as sodium hydride (NaH).

Optimized Parameters:

• Reagents: POCl₃ (2.5 equiv), DMF (3.0 equiv)

• Reaction Time: 4–5 hours

• Isolation: Recrystallization from ethanol yields 80–85% pure product

Formation of the Methylene Bridge

The methylene bridge linking the thiazolidinone and pyrazole moieties is formed via a Knoevenagel condensation. This involves reacting 3-allylthiazolidine-2,4-dione with 3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde in the presence of a catalytic amount of ammonium acetate in glacial acetic acid. The reaction is refluxed for 6–8 hours, facilitating the elimination of water and the formation of the (Z)-configured exocyclic double bond .

Critical Factors:

• Catalyst: Ammonium acetate (10 mol%)

• Solvent: Glacial acetic acid

• Temperature: 110–120°C (reflux)

• Stereoselectivity: The (Z)-isomer predominates due to steric hindrance from the allyl and phenyl groups

Functionalization and Final Modifications

The thioxo group at the C2 position is introduced by treating the intermediate with Lawesson’s reagent or phosphorus pentasulfide (P₂S₅) in toluene under reflux. This step converts the carbonyl group at C2 into a thiocarbonyl, enhancing the compound’s electronic properties and biological activity .

Reaction Details:

• Reagent: P₂S₅ (1.2 equiv)

• Conditions: Toluene, reflux for 4 hours

• Yield: 70–80%

Industrial-Scale Considerations

For large-scale production, continuous flow reactors are employed to enhance efficiency. Automated systems optimize parameters such as reagent stoichiometry, temperature, and residence time, reducing side reactions and improving yield consistency. Purification is typically achieved via column chromatography using silica gel and ethyl acetate/hexane mixtures, followed by recrystallization from ethanol .

Comparative Analysis of Synthetic Routes

Step	Method A (Batch Reactor)	Method B (Flow Reactor)
Thiazolidinone Formation	65% yield, 12 hours	72% yield, 8 hours
Pyrazole Synthesis	80% yield, 5 hours	85% yield, 3.5 hours
Condensation	70% yield, 8 hours	78% yield, 5 hours
Thionation	75% yield, 4 hours	80% yield, 3 hours

Data adapted from .

Challenges and Mitigation Strategies

• Stereochemical Control: The (Z)-configuration is critical for biological activity. Using bulky substituents on the pyrazole and thiazolidinone moieties enhances stereoselectivity during condensation.

• Purification Difficulties: Polar byproducts are removed via sequential washes with water and saturated sodium bicarbonate, followed by recrystallization .

• Scale-Up Limitations: Continuous flow systems mitigate exothermic risks and improve heat dissipation during thionation.

Recent Advancements

Recent studies have explored enzymatic catalysis for the condensation step, utilizing lipases to achieve greener synthesis with reduced solvent waste. Preliminary results indicate comparable yields (75–78%) under milder conditions (40–50°C, pH 7.0) .

Q & A

Q. What are the established synthetic routes for (5Z)-3-allyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one?

The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the pyrazole core via condensation of substituted hydrazines with β-ketoesters (e.g., ethyl acetoacetate) under acidic conditions, as demonstrated in pyrazole derivatives .
• Step 2 : Introduction of the allyl group at the thiazolidinone nitrogen via nucleophilic substitution, using allyl bromide in a polar aprotic solvent (e.g., DMF) .
• Step 3 : Cyclocondensation of the pyrazole-aldehyde intermediate with thiosemicarbazide or thiourea derivatives under reflux in ethanol to form the thiazolidinone ring .
  Key intermediates should be characterized by TLC, NMR, and IR spectroscopy to confirm regioselectivity and purity .

Q. How is the Z-configuration of the exocyclic double bond in this compound confirmed?

The stereochemistry is determined via:

• X-ray crystallography : Provides unambiguous evidence of the (Z)-configuration by resolving spatial arrangements of substituents around the double bond .
• NOESY NMR : Cross-peaks between the allyl protons and the pyrazole methyl group support the Z-configuration .
• UV-Vis spectroscopy : Conjugation patterns in the thiazolidinone ring and pyrazole system correlate with the Z-isomer’s electronic structure .

Q. What analytical techniques are critical for characterizing this compound’s purity and structure?

• HPLC-MS : Quantifies purity and detects byproducts, especially for intermediates prone to oxidation (e.g., allyl group degradation) .
• FT-IR : Identifies functional groups (e.g., C=O at ~1700 cm⁻¹, C=S at ~1250 cm⁻¹) and confirms cyclization .
• Multinuclear NMR (¹H, ¹³C, DEPT-135) : Assigns proton environments (e.g., allyl protons at δ 5.1–5.8 ppm) and verifies regiochemistry .

Advanced Research Questions

Q. How can solvent effects and reaction kinetics be optimized to improve yield during thiazolidinone ring formation?

• Solvent screening : Polar protic solvents (e.g., ethanol) enhance cyclization via hydrogen bonding, but aprotic solvents (e.g., DMF) may reduce side reactions in temperature-sensitive steps .
• Reaction monitoring : Use in-situ IR or Raman spectroscopy to track thiourea consumption and optimize reflux duration .
• Catalysis : Lewis acids (e.g., ZnCl₂) accelerate Schiff base formation, reducing reaction time from 12 h to 4–6 h .

Q. How do electronic effects of substituents (e.g., 2-methyl-4-propoxyphenyl) influence the compound’s bioactivity?

• Structure-activity relationship (SAR) studies :
  • Electron-donating groups (e.g., -OPr in 4-propoxyphenyl) increase electron density in the pyrazole ring, enhancing π-π stacking with biological targets .
  • Methyl groups at position 2 reduce steric hindrance, improving binding to enzymes like cyclooxygenase-2 (COX-2) .
• Computational modeling : DFT calculations predict charge distribution and frontier molecular orbitals to rationalize observed activity .

Q. What strategies resolve contradictions in biological data between in vitro and in vivo assays?

• Metabolic stability assays : Use liver microsomes to identify rapid degradation (e.g., allyl oxidation) that reduces in vivo efficacy despite strong in vitro activity .
• Pharmacokinetic profiling : Measure plasma protein binding and tissue distribution to explain discrepancies in bioavailability .
• Isosteric replacement : Replace the thioxo group with an oxo moiety to improve metabolic stability while retaining activity .

Q. How can regioselectivity challenges during pyrazole functionalization be addressed?

• Directed ortho-metalation : Use Grignard reagents or palladium catalysts to direct substitution to the 4-position of the pyrazole ring .
• Protecting group strategies : Temporarily block reactive sites (e.g., -NH in pyrazole) with Boc groups to enable selective allylation .
• Microwave-assisted synthesis : Enhances regiocontrol via rapid, uniform heating, as shown in analogous pyrazole-triazole hybrids .

Methodological Tables

Q. Table 1. Key Synthetic Steps and Conditions

Step	Reaction Type	Reagents/Conditions	Yield (%)	Reference
Pyrazole core formation	Condensation	Phenylhydrazine, ethyl acetoacetate, acetic acid, reflux	65–75
Thiazolidinone cyclization	Cyclocondensation	Thiourea, ethanol, reflux (12 h)	50–60
Allylation	Nucleophilic substitution	Allyl bromide, DMF, K₂CO₃, 60°C	70–80

Q. Table 2. Comparative Bioactivity of Analogues

Substituent (R)	COX-2 IC₅₀ (µM)	Solubility (mg/mL)	Metabolic Stability (t₁/₂, min)
2-Me-4-OPr-Ph	0.12	0.05	15
4-Cl-Ph	0.45	0.12	30
3,5-diF-Ph	0.08	0.03	10